Cas no 2228636-57-3 (tert-butyl N-2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propylcarbamate
• CAS No: 2228636-57-3
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 6291039
• PubChem ID: 165713828
• Update Time: 2025-05-26

tert-butyl N-2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propylcarbamate
• tert-butyl N-[2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propyl]carbamate
• 2228636-57-3
• EN300-1871613

• Inchi： 1S/C15H30N2O2/c1-13(2,3)19-12(18)17-9-10(16)8-11-14(4,5)15(11,6)7/h10-11H,8-9,16H2,1-7H3,(H,17,18)
• InChI Key： WMUYMIDUTTWUIZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(CC1C(C)(C)C1(C)C)N)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propylcarbamate

tert-butyl N-2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228636-57-3, commonly referred to as tert-butyl N-2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propylcarbamate, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique structural properties and potential uses in pharmaceuticals and advanced materials. The tert-butyl group and the cyclopropyl ring are key structural elements that contribute to its stability and reactivity.

Recent studies have highlighted the importance of tert-butyl N-2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propylcarbamate in the development of novel drug delivery systems. Its ability to form stable amide bonds makes it an ideal candidate for modifying drug molecules to enhance their bioavailability. Researchers have also explored its role in polymer chemistry, where it serves as a building block for creating biodegradable polymers with tailored mechanical properties.

The synthesis of tert-butyl N-2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propylcarbamate involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The presence of the tetramethylcyclopropyl group introduces steric hindrance, which can influence the reaction pathway and product selectivity. This compound's synthesis has been optimized in recent studies to improve yield and purity, making it more accessible for industrial applications.

In terms of applications, tert-butyl N-2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propylcarbamate has shown promise in the field of nanotechnology. Its ability to self-assemble into nanostructures under specific conditions has been leveraged for creating stimuli-responsive materials. These materials can change their properties in response to external stimuli such as temperature or pH changes, opening up new possibilities in sensing and drug delivery technologies.

The toxicity profile of tert-butyl N-2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propylcarbamate has also been a subject of recent research. Studies indicate that it exhibits low toxicity at therapeutic concentrations, making it a safer option for biomedical applications. However, further investigations are required to fully understand its long-term effects on biological systems.

Looking ahead, the demand for tert-butyl N-2-amino-3-(2,2,3,3-tetramethylcyclopropyl)propylcarbamate is expected to grow as new applications emerge in the fields of green chemistry and sustainable materials. Its compatibility with eco-friendly manufacturing processes positions it as a key player in the transition towards more sustainable industrial practices.

In conclusion,tert-butyl N-2-amino-3-(